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Compound of Interest

Compound Name: YS-363

Cat. No.: B12370453 Get Quote

Technical Support Center: YS-363
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with YS-363, a

potent and selective EGFR inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is YS-363 and what is its mechanism of action?

YS-363 is a potent, selective, and orally active quinazoline-based inhibitor of the Epidermal

Growth Factor Receptor (EGFR).[1] Its mechanism of action involves binding to the kinase

domain of EGFR, which blocks the downstream signaling pathways that promote cell

proliferation and survival.[1] YS-363 has been shown to inhibit both wild-type EGFR and the

L858R mutant form with high potency.[1][2] In cellular studies, it has been demonstrated to

induce G0/G1 cell cycle arrest and apoptosis.[1][2]

Q2: What are the physical and chemical properties of YS-363?

Below is a summary of the key properties of YS-363.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12370453?utm_src=pdf-interest
https://www.benchchem.com/product/b12370453?utm_src=pdf-body
https://www.benchchem.com/product/b12370453?utm_src=pdf-body
https://www.benchchem.com/product/b12370453?utm_src=pdf-body
https://www.researchgate.net/figure/Simplified-schematic-diagram-of-the-EGFR-signaling-pathway-depicting-the-normal_fig4_363194239
https://www.researchgate.net/figure/Simplified-schematic-diagram-of-the-EGFR-signaling-pathway-depicting-the-normal_fig4_363194239
https://www.benchchem.com/product/b12370453?utm_src=pdf-body
https://www.researchgate.net/figure/Simplified-schematic-diagram-of-the-EGFR-signaling-pathway-depicting-the-normal_fig4_363194239
https://www.medchemexpress.com/ys-363.html
https://www.researchgate.net/figure/Simplified-schematic-diagram-of-the-EGFR-signaling-pathway-depicting-the-normal_fig4_363194239
https://www.medchemexpress.com/ys-363.html
https://www.benchchem.com/product/b12370453?utm_src=pdf-body
https://www.benchchem.com/product/b12370453?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₃₀H₃₀N₄O₃ [3][4][5]

Molecular Weight 494.58 g/mol [3][4][5]

CAS Number 2470908-90-6 [3][4][5]

Appearance Solid [4]

Purity ≥99% [4]

Q3: How should YS-363 be stored?

For long-term storage of the solid compound, a temperature of -20°C is recommended.[3][4]

Stock solutions of YS-363 in DMSO should be stored at -20°C for up to one month or at -80°C

for up to six months.[2][6] To maintain the integrity of the compound, it is advisable to avoid

repeated freeze-thaw cycles.

Troubleshooting Guide for YS-363 Solubility in
DMSO
Problem: I am having difficulty dissolving YS-363 in DMSO.

YS-363 is a solid compound that may require specific conditions to fully dissolve in DMSO,

especially at high concentrations. Here are several troubleshooting steps you can take:

1. Initial Dissolution Steps:

Use high-quality, anhydrous DMSO: DMSO is hygroscopic and absorbed water can affect

the solubility of compounds.[7] Always use fresh, high-purity, anhydrous DMSO for preparing

your stock solution.

Gentle Warming: As recommended by suppliers for similar compounds, gently warming the

solution to 37°C can aid in dissolution.[3] Be cautious not to overheat the solution, as this

could degrade the compound.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.researchgate.net/figure/Simplified-EGFR-signaling-pathway-Ligands-are-EGF-TGF-b-ER-and-AR-The-two-main_fig1_49711601
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Cell_Viability_Assays_with_EGFR_Inhibitors.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC1681468/
https://www.researchgate.net/figure/Simplified-EGFR-signaling-pathway-Ligands-are-EGF-TGF-b-ER-and-AR-The-two-main_fig1_49711601
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Cell_Viability_Assays_with_EGFR_Inhibitors.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC1681468/
https://www.researchgate.net/figure/Simplified-EGFR-signaling-pathway-Ligands-are-EGF-TGF-b-ER-and-AR-The-two-main_fig1_49711601
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Cell_Viability_Assays_with_EGFR_Inhibitors.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC1681468/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Cell_Viability_Assays_with_EGFR_Inhibitors.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Cell_Viability_Assays_with_EGFR_Inhibitors.pdf
https://www.benchchem.com/product/b12370453?utm_src=pdf-body
https://www.researchgate.net/figure/Simplified-EGFR-signaling-pathway-Ligands-are-EGF-TGF-b-ER-and-AR-The-two-main_fig1_49711601
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Cell_Viability_Assays_with_EGFR_Inhibitors.pdf
https://www.benchchem.com/product/b12370453?utm_src=pdf-body
https://www.medchemexpress.com/ys-363.html
https://www.medchemexpress.com/pp-3.html
https://www.benchchem.com/product/b12370453?utm_src=pdf-body
https://www.benchchem.com/product/b12370453?utm_src=pdf-body
https://www.benchchem.com/product/b12370453?utm_src=pdf-body
https://www.selleckchem.com/products/egfr-inhibitor.html
https://www.researchgate.net/figure/Simplified-EGFR-signaling-pathway-Ligands-are-EGF-TGF-b-ER-and-AR-The-two-main_fig1_49711601
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sonication: Using an ultrasonic bath can provide the necessary energy to break up solid

particles and facilitate dissolution.[3] A short period of sonication (5-10 minutes) is often

sufficient.

2. Preparing a High-Concentration Stock Solution:

While the exact maximum solubility of YS-363 in 100% DMSO is not publicly available, a stock

concentration of 25 mg/mL in DMSO has been used as an intermediate for further dilutions.[2]

For other quinazoline-based EGFR inhibitors, stock solutions of 10 mM are commonly

prepared.[8]

Experimental Protocol: Preparation of a 10 mM YS-363 Stock Solution in DMSO

Calculate the required mass:

Molecular Weight of YS-363 = 494.58 g/mol

To prepare 1 mL of a 10 mM stock solution, you will need: 0.01 mol/L * 0.001 L * 494.58

g/mol = 0.0049458 g = 4.95 mg

Weigh the compound: Accurately weigh out 4.95 mg of YS-363 powder.

Add DMSO: Add 1 mL of anhydrous DMSO to the vial containing the YS-363 powder.

Facilitate Dissolution:

Vortex the solution for 1-2 minutes.

If the compound is not fully dissolved, place the vial in a 37°C water bath for 10-15

minutes.

Alternatively, or in addition, place the vial in an ultrasonic bath for 5-10 minutes.

Confirm Dissolution: Visually inspect the solution to ensure there are no visible particles. The

solution should be clear.

Storage: Store the 10 mM stock solution in aliquots at -20°C or -80°C.
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3. Logical Troubleshooting Workflow for Solubility Issues:

Start: YS-363 powder and anhydrous DMSO

Does the powder fully dissolve with vortexing?

Warm the solution to 37°C for 10-15 minutes

No

Solution is ready. Aliquot and store at -20°C or -80°C.

YesSonicate for 5-10 minutes

Is the solution clear?

Yes

Consider preparing a lower concentration stock solution or using a co-solvent for in vivo studies.

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for dissolving YS-363 in DMSO.

Signaling Pathway and Experimental Workflow
EGFR Signaling Pathway Inhibited by YS-363

YS-363 targets the Epidermal Growth Factor Receptor (EGFR), a key regulator of cell growth,

proliferation, and survival. The diagram below illustrates the simplified EGFR signaling cascade

and the point of inhibition by YS-363.
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1. Seed cancer cells (e.g., A431, NCI-H1975)
in a 96-well plate

2. Treat cells with varying concentrations of YS-363
(prepared from DMSO stock)

3. Incubate for 48-72 hours

4. Add MTT reagent and incubate for 2-4 hours

5. Solubilize formazan crystals with DMSO

6. Measure absorbance at 570 nm

7. Analyze data to determine IC₅₀ value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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